Cas no 62782-27-8 (1,4-Cyclohexadiene, 1-(1-methylethyl)-)
62782-27-8 structure
Product Name:1,4-Cyclohexadiene, 1-(1-methylethyl)-
CAS No:62782-27-8
MF:C9H14
MW:122.207462787628
CID:431518
PubChem ID:14120453
Update Time:2025-04-19
1,4-Cyclohexadiene, 1-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Cyclohexadiene, 1-(1-methylethyl)-
- 1-propan-2-ylcyclohexa-1,4-diene
- 1-ISOPROPYLCYCLOHEXA-1,4-DIENE
- 1-(Propan-2-yl)cyclohexa-1,4-diene
- 62782-27-8
- DTXSID30556202
-
- Inchi: 1S/C9H14/c1-8(2)9-6-4-3-5-7-9/h3-4,7-8H,5-6H2,1-2H3
- InChI Key: RGMGAPYVLURMAG-UHFFFAOYSA-N
- SMILES: C(C)(C)C1=CCC=CC1
Computed Properties
- Exact Mass: 122.10962
- Monoisotopic Mass: 122.109550447g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1,4-Cyclohexadiene, 1-(1-methylethyl)- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
62782-27-8 (1,4-Cyclohexadiene, 1-(1-methylethyl)-) Related Products
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